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Compound of Interest

Compound Name: PTAC oxalate

Cat. No.: B560301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PTAC oxalate is a selective muscarinic receptor ligand with a complex pharmacological profile.

It acts as a partial agonist at M2 and M4 acetylcholine receptors while exhibiting antagonist

effects at M1, M3, and M5 receptors.[1][2] This distinct receptor activity profile makes PTAC
oxalate a valuable pharmacological tool for investigating the roles of individual muscarinic

receptor subtypes in various physiological and pathological processes. These application notes

provide detailed protocols for the preparation of PTAC oxalate solutions for use in

experimental settings.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of PTAC oxalate is crucial

for accurate solution preparation and experimental reproducibility.
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Property Value Reference

CAS Number 201939-40-4 [1]

Molecular Formula C₁₂H₁₉N₃S₂·C₂H₂O₄

Molecular Weight 359.46 g/mol

Appearance White solid powder

Purity ≥98%

Solubility
Soluble to 100 mM in water

and DMSO

Storage
Desiccate at room

temperature.

Quantitative Data: Receptor Binding Affinity
The following table summarizes the binding affinities (Ki values) of PTAC oxalate for human

muscarinic receptor subtypes.

Receptor Subtype Ki (nM) Reference

M1 2.8

M2 0.2

M3 0.6

M4 0.2

M5 0.8

Experimental Protocols
4.1. General Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling PTAC oxalate and its solutions.
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Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

4.2. Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PTAC oxalate in dimethyl

sulfoxide (DMSO).

Materials:

PTAC oxalate powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of PTAC oxalate:

To prepare 1 mL of a 10 mM stock solution, you will need 0.35946 mg of PTAC oxalate
(Molecular Weight = 359.46 g/mol ).

For larger volumes, scale the mass accordingly (e.g., for 10 mL, use 3.5946 mg).

Weigh the PTAC oxalate:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of PTAC oxalate powder into the tube.

Add DMSO:
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Add the desired volume of anhydrous DMSO to the tube containing the PTAC oxalate
powder.

Dissolve the compound:

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming to 37°C can aid in dissolution if necessary.

Storage:

Store the 10 mM stock solution in aliquots at -20°C for up to one month or at -80°C for up

to six months to avoid repeated freeze-thaw cycles.

4.3. Preparation of Working Solutions for In Vitro Experiments

This protocol describes the dilution of the 10 mM stock solution to prepare working solutions for

cell-based assays.

Materials:

10 mM PTAC oxalate stock solution in DMSO

Appropriate cell culture medium or buffer (e.g., DMEM, PBS)

Sterile tubes and pipette tips

Procedure:

Determine the final desired concentration of PTAC oxalate for your experiment.

Perform serial dilutions:

Thaw an aliquot of the 10 mM stock solution.

Dilute the stock solution in the appropriate cell culture medium or buffer to achieve the

final desired concentration.

Important: Ensure the final concentration of DMSO in the working solution is not toxic to

the cells (typically ≤ 0.1%).
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Mix thoroughly:

Gently mix the working solution before adding it to your cell cultures.

Visualizations
5.1. Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing PTAC oxalate solutions.
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5.2. Simplified Signaling Pathway of PTAC Oxalate

Agonist Activity Antagonist Activity
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Downstream Signaling
(e.g., ↓ cAMP)

Downstream Signaling
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Click to download full resolution via product page

Caption: PTAC oxalate's dual receptor activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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